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Compound of Interest

Compound Name: Ptio

Cat. No.: B097688

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
PTIO (2-Phenyl-4,4,5,5-tetramethylimidazoline-1-oxyl-3-oxide), a stable free radical scavenger
often utilized in the study of nitric oxide (NO) and its biological effects. Adherence to these
procedures is essential to ensure a safe laboratory environment.

Chemical Identification and Properties

Property Value

] 2-Phenyl-4,4,5,5-tetramethylimidazoline-1-oxyl-
Chemical Name

3-oxide

PTIO, 2-Phenyl-4,4,5,5-tetramethylimidazoline-

Synonyms 3-oxide-1-oxyl

CAS Number 18390-00-6[1][2][3]
Molecular Formula C13H17N202[2][3][4]
Molecular Weight 233.29 g/mol [3]
Appearance Blue to dark blue powder[5]
Storage Temperature 2-8°C[3] or < -10 °C[5]
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Personal Protective Equipment (PPE)

When handling PTIO powder, the following personal protective equipment is mandatory to
minimize exposure and ensure personal safety.

PPE Category Specific Recommendation  Rationale
) ) N95 (US) or equivalent dust To prevent inhalation of the
Respiratory Protection
mask[3] powder.
) Safety glasses with side To protect eyes from dust
Eye Protection ) ]
shields or goggles|[3] particles.

) Chemical-resistant gloves )
Hand Protection o To prevent skin contact.
(e.g., nitrile)[3]

] To protect skin and clothing
Body Protection Laboratory coat o
from contamination.

Handling and Operational Procedures

Engineering Controls:

» Handle PTIO in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.

Procedural Steps for Handling:

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work
area by covering surfaces with absorbent, disposable bench paper.

» Weighing: If weighing the powder, do so in a fume hood or a ventilated balance enclosure to
contain any airborne particles.

» Dissolving: When preparing solutions, add the PTIO powder slowly to the solvent to avoid
splashing. PTIO is soluble in DMF, DMSO, and ethanol[4].

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water. Clean all equipment and the work area to remove any residual contamination.
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First Aid Measures

In the event of exposure, immediate action is crucial.

Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is

Inhalation o ) ]

difficult, seek medical attention.[2]

Immediately remove contaminated clothing.
Skin Contact Rinse the affected skin area with plenty of water

for at least 15 minutes.[2]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact ) ) )
upper and lower eyelids. Seek medical attention

if irritation persists.[2]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ] ] ] ]
water. Seek immediate medical attention.

Disposal Plan

All waste contaminated with PTIO must be handled as hazardous waste.

» Solid Waste: Collect any unused PTIO powder and contaminated materials (e.g., weigh
boats, pipette tips, gloves) in a designated, sealed, and clearly labeled hazardous waste
container.

» Liquid Waste: Collect solutions containing PTIO in a separate, labeled hazardous waste
container for liquid chemical waste.

» Disposal: All hazardous waste must be disposed of in accordance with local, state, and
federal regulations. Contact your institution's Environmental Health and Safety (EHS)
department for specific disposal procedures.

PTIO Handling Workflow
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The following diagram outlines the standard operational workflow for safely handling PTIO in a

laboratory setting.
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Caption: Standard workflow for handling PTIO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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